Cas no 2171379-26-1 (2-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid)

• Product Name: 2-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171379-26-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6035197
• PubChem ID: 165555885
• Update Time: 2025-10-28

2-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid
• EN300-1544979
• 2171379-26-1
• 2-ethyl-1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-3-9-23(25(30)29-15-14-21(26(31)32)24(29)4-2)28-27(33)34-16-22-19-12-7-5-10-17(19)18-11-6-8-13-20(18)22/h5-8,10-13,21-24H,3-4,9,14-16H2,1-2H3,(H,28,33)(H,31,32)/t21?,23-,24?/m0/s1
• InChI Key： XHXITYCCRYWSSP-RZMWZJFBSA-N
• SMILES： OC(C1CCN(C([C@H](CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1CC)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid

2-Ethyl-1-(2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)Pentanoylpyrrolidine-3-Carboxylic Acid: A Comprehensive Overview

The compound 2-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid, identified by the CAS number 2171379-26-1, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is notable for its intricate structure, which includes a pyrrolidine ring, an ethyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a valuable substrate for research in peptide synthesis, drug design, and materials science.

The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of amino groups during synthesis. In this compound, the Fmoc group is attached to an S-configured amino pentanoyl moiety, which further highlights its utility in stereochemical studies. Recent advancements in asymmetric synthesis have underscored the importance of such chiral centers in producing enantiomerically pure compounds, which are critical for drug development.

Recent studies have explored the application of this compound in the synthesis of bioactive molecules. For instance, researchers have utilized its unique structure to design peptidomimetics with potential therapeutic applications. The integration of the pyrrolidine ring into the molecule enhances its stability and bioavailability, making it an attractive candidate for drug delivery systems.

In addition to its role in medicinal chemistry, this compound has also been investigated for its potential in materials science. The combination of the Fmoc group and the pyrrolidine ring provides opportunities for designing self-assembling materials and stimuli-responsive polymers. These applications are particularly relevant in the context of nanotechnology and advanced materials research.

The synthesis of 2-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid involves a series of carefully controlled reactions to ensure high purity and stereochemical integrity. Modern synthetic techniques, including microwave-assisted synthesis and continuous flow chemistry, have been employed to optimize the production process. These methods not only enhance efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry.

The characterization of this compound relies on advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into its molecular structure and properties, facilitating further research and development.

In conclusion, 2-ethyl-1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpyrrolidine-3-carboxylic acid represents a versatile platform for exploring diverse chemical transformations and applications. Its unique structure and functional groups make it a valuable asset in contemporary chemical research, offering promising avenues for innovation across multiple disciplines.